Cas no 2171360-36-2 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• CAS No: 2171360-36-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6148214
• PubChem ID: 165523833
• Update Time: 2025-06-29

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• EN300-1574397
• 2171360-36-2
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pentanoic acid

• Inchi： 1S/C25H30N2O5/c1-3-17(14-23(28)26-16(2)12-13-24(29)30)27-25(31)32-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16?,17-/m0/s1
• InChI Key： DGDJKLIUZKNCCK-DJNXLDHESA-N
• SMILES： O(C(N[C@@H](CC)CC(NC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic Acid (CAS No. 2171360-36-2): An Overview

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid (CAS No. 2171360-36-2) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Acm)-OH, is a protected lysine derivative that plays a crucial role in the synthesis of peptides and proteins. The unique structure of this compound, characterized by the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the acetamidomethyl (Acm) protecting group, makes it an essential reagent in various biochemical and medicinal applications.

The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, which helps to minimize side reactions and improve the overall yield and purity of the synthesized peptides. The Acm group, on the other hand, protects the ε-amino group of lysine, preventing unwanted side reactions during peptide synthesis. This dual protection strategy ensures that the lysine residue remains intact until the final deprotection step, where both protecting groups are removed simultaneously.

Recent advancements in peptide chemistry have highlighted the importance of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptide synthesis, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid has been explored for its potential in drug delivery systems. Researchers at the University of California, San Francisco, have developed a novel nanoparticle-based delivery system using this compound as a key component. The nanoparticles were designed to release their therapeutic payload in a controlled manner, enhancing the efficacy and reducing the toxicity of the drugs. This approach has shown significant potential in improving patient outcomes and reducing side effects associated with traditional drug delivery methods.

The physical and chemical properties of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid are well-documented. It is a white crystalline solid with a molecular weight of 415.51 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various synthetic protocols. Its high purity and stability make it an ideal choice for both research and industrial applications.

Safety considerations are also important when handling this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound to prevent skin contact and inhalation.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid (CAS No. 2171360-36-2) is a versatile and valuable reagent in chemical biology and pharmaceutical research. Its unique structure and properties make it an essential tool for synthesizing peptides with enhanced stability and bioavailability, as well as for developing innovative drug delivery systems. As research continues to advance, this compound is likely to play an increasingly important role in the development of new therapeutic agents and biomedical technologies.